1-Benzyl-3-(3-chlorophenyl)-4-nitropyrrolidine
Cat. No. B8425294
M. Wt: 316.8 g/mol
InChI Key: OOYPUMWSDKZBHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08022099B2
Procedure details
To a stirred solution of (3SR,4RS)-1-benzyl-3-(3-chloro-phenyl)-4-nitro-pyrrolidine (6.30 g, 19.8 mmol) in EtOAc (150 ml) was added portion wise SnCl2.2H2O (22.43 g, 99 mmol). The reaction mixture was then heated at reflux for 4 hours, cooled down to RT and a saturated aqueous solution of NaHCO3 (500 ml) was added. The salts were filtered off and the product extracted with EtOAc. The organic phases were then dried over Na2SO4, and concentration under vacuum. A column chromatography (CH2Cl2/MeOH 95/5) gave 4.47 g (78%) of the title compound as a light yellow oil. ES-MS m/e: 287.0 (M+H+).
Quantity
6.3 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:8]1[CH2:12][CH:11]([N+:13]([O-])=O)[CH:10]([C:16]2[CH:21]=[CH:20][CH:19]=[C:18]([Cl:22])[CH:17]=2)[CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.O.O.Cl[Sn]Cl.C([O-])(O)=O.[Na+]>CCOC(C)=O>[CH2:1]([N:8]1[CH2:9][CH:10]([C:16]2[CH:21]=[CH:20][CH:19]=[C:18]([Cl:22])[CH:17]=2)[CH:11]([NH2:13])[CH2:12]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:1.2.3,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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6.3 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N1CC(C(C1)[N+](=O)[O-])C1=CC(=CC=C1)Cl
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Name
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Quantity
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22.43 g
|
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Type
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reactant
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Smiles
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O.O.Cl[Sn]Cl
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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CCOC(=O)C
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Step Two
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Name
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Quantity
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500 mL
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Type
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reactant
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Smiles
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C(=O)(O)[O-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was then heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 4 hours
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Duration
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4 h
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FILTRATION
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Type
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FILTRATION
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|
Details
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The salts were filtered off
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EXTRACTION
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Type
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EXTRACTION
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Details
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the product extracted with EtOAc
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
|
The organic phases were then dried over Na2SO4, and concentration under vacuum
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)N1CC(C(C1)C1=CC(=CC=C1)Cl)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.47 g | |
| YIELD: PERCENTYIELD | 78% | |
| YIELD: CALCULATEDPERCENTYIELD | 78.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
